Cas no 2229633-46-7 (4-(3-bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene
• CAS No: 2229633-46-7
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5931915
• PubChem ID: 165686970
• Update Time: 2025-10-29

4-(3-bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene
• 2229633-46-7
• EN300-1913276

• Inchi： 1S/C10H10BrNO2/c1-7-3-4-9(8(2)6-11)5-10(7)12(13)14/h3-5H,2,6H2,1H3
• InChI Key： WVZIJSPUQSVBKG-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene

4-(3-Bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene

4-(3-Bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene, also known by its CAS number CAS No. 2229633-46-7, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its benzene ring substituted with a nitro group, a methyl group, and a brominated propenyl group, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 4-(3-Bromoprop-1-en-2-yl)-1-methyl-2-nitrobenzene consists of a benzene ring with three substituents: a nitro group at the 2-position, a methyl group at the 1-position, and a 3-bromopropenyl group at the 4-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality in various chemical reactions.

Recent studies have highlighted the potential of this compound in the field of organic synthesis, particularly in the development of novel pharmaceuticals and advanced materials. The nitro group, being an electron-withdrawing substituent, plays a significant role in modulating the electronic properties of the benzene ring, making it an ideal candidate for reactions involving electrophilic substitution or nucleophilic aromatic substitution.

In addition to its role in organic synthesis, 4-(3-Bromopropenyl)-substituted benzene derivatives have been explored for their applications in polymer chemistry. The brominated propenyl group can serve as a reactive site for polymerization reactions, leading to the formation of high-performance polymers with tailored properties such as thermal stability and mechanical strength.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In conclusion, 4-(3-Bromopropenyl)-substituted benzene derivatives, including CAS No. 2229633-46-7, represent a class of compounds with significant potential in diverse areas of chemistry and materials science. Their unique structural features and reactivity make them invaluable tools for researchers aiming to develop innovative solutions across various industries.